A carboxylic acid functionalized benzimidazole-based supramolecular gel with multi-stimuli responsive properties†
New Journal of Chemistry Pub Date: 2016-03-08 DOI: 10.1039/C5NJ03422A
Abstract
A novel supramolecular gelator (C11) based on a carboxylic acid-functionalized benzimidazole was synthesized, which could form an organogel (C11-OG) and generate a metallogel (Pb-MG) with Pb2+. Both of the supramolecular gels exhibit aggregation-induced enhanced emission (AIEE). The Pb-MG shows outstanding reversible sol–gel transitions induced by the change in temperature, EDTA and Na2S. It has the potential to be widely applied in materials science.
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Journal Name：New Journal of Chemistry
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